molecular formula C10H11NO2 B8366123 5,6-Dihydrocyclobuta[f][1,3]benzodioxol-5-ylmethylamine

5,6-Dihydrocyclobuta[f][1,3]benzodioxol-5-ylmethylamine

Cat. No.: B8366123
M. Wt: 177.20 g/mol
InChI Key: GXBXXAKNNDLMSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dihydrocyclobuta[f][1,3]benzodioxol-5-ylmethylamine is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

9,11-dioxatricyclo[6.3.0.03,6]undeca-1(8),2,6-trien-4-ylmethanamine

InChI

InChI=1S/C10H11NO2/c11-4-7-1-6-2-9-10(3-8(6)7)13-5-12-9/h2-3,7H,1,4-5,11H2

InChI Key

GXBXXAKNNDLMSW-UHFFFAOYSA-N

Canonical SMILES

C1C(C2=CC3=C(C=C21)OCO3)CN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

7.5 g (30 mmoles) of the product of Step 1 are dissolved in 15 mL of anhydrous tetrahydrofuran. The solution is poured dropwise into a suspension comprising 1.48 g (1.3 equivalents) of AlLiH4 suspended in 38 mL of anhydrous tetrahydrofuran. Stirring is carried out at 25° C. for 2 hours. The mixture is hydrolysed in the cold state using 2.7 mL of water, 2.7 mL of NaOH (20%) and then 2.7 mL of water. Filtration and evaporation of the filtrate to dryness are carried out. There are obtained 2.4 g of a residue which is purified by column chromatography over silica (eluant: CH2Cl2/ethanol/NH4OH: 95/5/0.5. The expected product is obtained in the form of a brown oil.
Name
product
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
[Compound]
Name
AlLiH4
Quantity
1.48 g
Type
reactant
Reaction Step Two
Name
Quantity
2.7 mL
Type
reactant
Reaction Step Three
Name
Quantity
2.7 mL
Type
reactant
Reaction Step Four
Name
Quantity
2.7 mL
Type
reactant
Reaction Step Five
Quantity
38 mL
Type
solvent
Reaction Step Six

Synthesis routes and methods II

Procedure details

Name
CCN(CC1Cc2cc3c(cc21)OCO3)C(=O)[O-]
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reactant
Reaction Step One
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reactant
Reaction Step One
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reactant
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reactant
Reaction Step One
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Reaction Step One

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.